3-Methylbutane-2-sulfonyl chloride
Overview
Description
3-Methylbutane-2-sulfonyl chloride is a chemical compound that falls under the category of alkyl halides. It has a molecular formula of C5H11ClO2S and a molecular weight of 170.66 g/mol .
Synthesis Analysis
The synthesis of sulfonyl derivatives like this compound can be achieved through various methods. One common method involves the reduction of the corresponding sulfonyl chloride by sodium sulfite . Another method involves the use of chlorosulfonic acid .Molecular Structure Analysis
The this compound molecule contains a total of 19 bonds. There are 8 non-H bonds, 2 multiple bonds, 3 rotatable bonds, 2 double bonds, and 1 sulfone .Chemical Reactions Analysis
The reactions of this compound can be understood in the context of electrophilic aromatic substitution reactions . In these reactions, the key step involves the attack of an electrophile at carbon to form a cationic intermediate .Scientific Research Applications
Synthesis and Conversion Applications
Synthesis of Substituted o-Quinodimethanes : Utilizing sulfone for the synthesis and cycloaddition of substituted o-quinodimethanes, highlighting its role as a key synthon in organic chemistry (Lenihan & Shechter, 1999).
Regioselective Sulfonylation/Cyclization : Development of an eco-friendly strategy for visible-light-initiated regioselective sulfonylation/cyclization of 1,6-enynes, demonstrating the potential for green chemistry applications (Meng et al., 2020).
Solid-Phase Synthesis of 1,3-Oxazolidin-2-ones : Use in the solid-phase synthesis of disubstituted 1,3-oxazolidin-2-ones, showcasing its utility in the development of heterocyclic compounds (Holte, Thijs, & Zwanenburg, 1998).
Biomedical and Material Science Applications
Design of Biocompatible Poly(2-oxazolines) : Synthesis of N-Methyl bis[(nonafluorobutane)sulfonyl]imide for polymerization of 2-oxazolines, illustrating its application in biomedical materials and coatings (Hayashi & Takasu, 2015).
Nonaqueous Liquid Electrolytes for Energy Storage : Use in the development of novel ionic liquids for nonaqueous liquid electrolytes, showing its significance in advanced energy storage solutions (Karuppasamy et al., 2020).
Chemical Synthesis and Reaction Mechanism Studies
Study of Electrophilic Oxidants in Photodeoxygenation : Investigation of the electrophilic oxidation chemistry of intermediates generated in photodeoxygenation reactions, revealing insights into reaction mechanisms (Lucien & Greer, 2001).
Friedel-Crafts Sulfonylation in Ionic Liquids : Exploration of 1-butyl-3-methylimidazolium chloroaluminate ionic liquids as a media for Friedel-Crafts sulfonylation, emphasizing its role in enhancing reactivity and yields (Nara, Harjani, & Salunkhe, 2001).
Mechanism of Action
Target of Action
Sulfonyl chlorides are generally known to react with amines, alcohols, and other nucleophiles in organic synthesis .
Mode of Action
3-Methylbutane-2-sulfonyl chloride, like other sulfonyl chlorides, is likely to undergo nucleophilic substitution reactions . In these reactions, a nucleophile (such as an amine or alcohol) attacks the sulfur atom, displacing the chloride ion. This results in the formation of a sulfonamide or sulfonate ester .
Pharmacokinetics
Given its reactivity, it’s likely that the compound would be rapidly metabolized in biological systems .
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific context of its use. In a synthetic chemistry context, it could facilitate the formation of various sulfonamide or sulfonate ester derivatives .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of moisture could lead to hydrolysis of the compound, while the presence of nucleophiles could trigger substitution reactions .
Safety and Hazards
properties
IUPAC Name |
3-methylbutane-2-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11ClO2S/c1-4(2)5(3)9(6,7)8/h4-5H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLNMHTQPLCZFKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50612697 |
Source
|
| Record name | 3-Methylbutane-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50612697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
78429-87-5 |
Source
|
| Record name | 3-Methyl-2-butanesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=78429-87-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methylbutane-2-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50612697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methylbutane-2-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
